Cas no 1220020-42-7 (4-Piperidinyl 2-chloroacetate hydrochloride)

4-Piperidinyl 2-chloroacetate hydrochloride is a versatile chemical intermediate used in organic synthesis and pharmaceutical research. Its key advantages include high purity and stability, making it suitable for precise reactions such as nucleophilic substitutions and esterifications. The hydrochloride salt form enhances solubility in polar solvents, facilitating its use in aqueous or mixed-solvent systems. The 2-chloroacetate moiety provides a reactive handle for further functionalization, while the piperidine ring offers a rigid scaffold for constructing bioactive molecules. This compound is particularly valuable in the development of pharmacologically active agents, including CNS-targeted drugs. Proper handling under controlled conditions is recommended due to its reactivity.
4-Piperidinyl 2-chloroacetate hydrochloride structure
1220020-42-7 structure
Product Name:4-Piperidinyl 2-chloroacetate hydrochloride
CAS No:1220020-42-7
MF:C7H13Cl2NO2
MW:214.089620351791
MDL:MFCD13559693
CID:4687854
PubChem ID:53410122
Update Time:2025-11-06

4-Piperidinyl 2-chloroacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-PIPERIDINYL 2-CHLOROACETATE HYDROCHLORIDE
    • piperidin-4-yl 2-chloroacetate hydrochloride
    • 4-Piperidinyl 2-chloroacetate hydrochloride
    • MDL: MFCD13559693
    • Inchi: 1S/C7H12ClNO2.ClH/c8-5-7(10)11-6-1-3-9-4-2-6;/h6,9H,1-5H2;1H
    • InChI Key: FUDDJDOLZRFKIG-UHFFFAOYSA-N
    • SMILES: ClCC(=O)OC1CCNCC1.Cl

Computed Properties

  • Exact Mass: 213.032
  • Monoisotopic Mass: 213.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 134
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

4-Piperidinyl 2-chloroacetate hydrochloride Pricemore >>

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Additional information on 4-Piperidinyl 2-chloroacetate hydrochloride

Research Brief on 4-Piperidinyl 2-chloroacetate hydrochloride (CAS: 1220020-42-7): Recent Advances and Applications

4-Piperidinyl 2-chloroacetate hydrochloride (CAS: 1220020-42-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug development. This compound, characterized by its piperidine core and chloroacetate functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and anticancer agents.

One of the key areas of research involving 4-Piperidinyl 2-chloroacetate hydrochloride is its role as a precursor in the synthesis of acetylcholinesterase (AChE) inhibitors. AChE inhibitors are critical in the treatment of neurodegenerative diseases such as Alzheimer's disease. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against AChE, with improved selectivity and reduced side effects compared to existing drugs. These findings highlight the potential of 4-Piperidinyl 2-chloroacetate hydrochloride in the development of next-generation CNS therapeutics.

In addition to its applications in CNS disorders, 4-Piperidinyl 2-chloroacetate hydrochloride has also been investigated for its anticancer properties. Researchers have synthesized a series of derivatives and evaluated their cytotoxic effects on various cancer cell lines. Preliminary results indicate that certain derivatives exhibit potent antiproliferative activity, particularly against breast and lung cancer cells. Mechanistic studies suggest that these compounds induce apoptosis via the mitochondrial pathway, making them attractive candidates for further development as anticancer agents.

The synthesis and optimization of 4-Piperidinyl 2-chloroacetate hydrochloride derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, have enabled the efficient production of these compounds with higher yields and purity. These innovations are expected to facilitate the scaling-up of production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 4-Piperidinyl 2-chloroacetate hydrochloride-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's versatility and the growing body of research supporting its pharmacological potential make it a valuable asset in the quest for new and improved treatments for complex diseases.

In conclusion, 4-Piperidinyl 2-chloroacetate hydrochloride (CAS: 1220020-42-7) represents a promising scaffold in medicinal chemistry, with applications spanning neurodegenerative diseases and cancer therapy. Continued research into its derivatives and mechanisms of action will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of ongoing innovation in synthetic chemistry and drug discovery to address unmet medical needs.

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